Cas no 863589-34-8 (2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863589-34-8
• MF: C₁₉H₁₂FN₃OS
• MW: 349.381485939026
• CID: 5556225
• PubChem ID: 5167362
• Update Time: 2025-06-08

2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide
• 2-FLUORO-N-(3-{[1,3]THIAZOLO[5,4-B]PYRIDIN-2-YL}PHENYL)BENZAMIDE
• 2-fluoro-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• 863589-34-8
• 2-fluoro-N-(3-[1,3]thiazolo[5,4-b]pyridin-2-ylphenyl)benzamide
• F0694-0149
• 2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

• Inchi： 1S/C19H12FN3OS/c20-15-8-2-1-7-14(15)17(24)22-13-6-3-5-12(11-13)18-23-16-9-4-10-21-19(16)25-18/h1-11H,(H,22,24)
• InChI Key： VDTNXXNVWLQJIU-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1C1C=CC=C(C=1)NC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 349.06851135g/mol
• Monoisotopic Mass: 349.06851135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-fluoro-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

2-Fluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863589-34-8)

2-Fluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide is a highly specialized organic compound with the CAS registry number 863589-34-8. This compound belongs to the class of benzamides and features a unique structural arrangement that combines a fluoro-substituted benzene ring with a thiazolo[5,4-b]pyridine moiety. The integration of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The 1,3thiazolo[5,4-b]pyridine ring system is a heterocyclic structure that combines sulfur and nitrogen atoms in a fused bicyclic framework. This moiety is known for its potential as a bioisostere and has been extensively studied for its role in modulating various biological targets. The presence of this group in 2-fluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide enhances its pharmacological profile, making it a promising candidate for drug discovery efforts.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve drug-like properties such as lipophilicity and metabolic stability. The fluoro substituent on the benzene ring in this compound contributes to its enhanced bioavailability and pharmacokinetic properties. Furthermore, the amide linkage connecting the benzene ring to the thiazolo[5,4-b]pyridine group plays a crucial role in stabilizing the molecule and influencing its interactions with biological systems.

From a synthetic perspective, the preparation of 2-fluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide involves a series of carefully optimized reactions. The synthesis typically begins with the construction of the thiazolo[5,4-b]pyridine core through cyclization reactions involving appropriate sulfur and nitrogen precursors. Subsequent steps involve nucleophilic substitution or coupling reactions to introduce the fluoro-substituted benzamide group at the desired position.

The application of this compound extends into various fields of research. In pharmacology, it has been investigated for its potential as an inhibitor of key enzymes and receptors involved in disease pathways. For instance, studies have shown that 2-fluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide exhibits selective inhibition against certain kinases and G-protein coupled receptors (GPCRs), making it a valuable tool in drug development.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties in materials science. The combination of electron-withdrawing groups like fluorine and nitrogen-rich heterocycles can lead to materials with unique electronic characteristics suitable for applications in organic electronics.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 2-fluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide. These studies provide insights into its three-dimensional structure, molecular interactions, and potential binding modes with biological targets. Such computational approaches are instrumental in guiding further optimization of the compound for specific therapeutic applications.

The development of novel analogs based on this compound continues to be an active area of research. By modifying substituents at various positions on the benzene ring or altering the structure of the thiazolo[5,4-b]pyridine moiety, researchers aim to enhance potency, selectivity, and pharmacokinetic properties. These efforts are supported by high-throughput screening techniques and advanced analytical methods that enable rapid assessment of compound performance.

In conclusion, 2-fluoro-N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863589-34-8) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structural features and promising biological activity make it an invaluable asset in contemporary chemical research.